N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C22H23ClN4O3/c1-29-19-11-20(30-2)18(10-15(19)23)26-22(28)14-6-5-9-27(13-14)21-12-24-16-7-3-4-8-17(16)25-21/h3-4,7-8,10-12,14H,5-6,9,13H2,1-2H3,(H,26,28)
• InChI Key: HRYRDOVIBXUUTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2CCCN(C2)C3=NC4=CC=CC=C4N=C3)Cl)OC
• Molecular Formula: C22H23ClN4O3
• Molecular Weight: 426.9 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide, also known as XE991, is a potent blocker of the KCNQ family of potassium channels. These channels are important in regulating the excitability of neurons and are involved in a variety of physiological processes, including the control of heart rate, insulin secretion, and the perception of pain.

Mechanism of Action

N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide blocks the activity of KCNQ channels by binding to a specific site on the channel protein. This prevents the channel from opening in response to changes in membrane potential, leading to a decrease in the excitability of neurons.
Biochemical and Physiological Effects
The blockade of KCNQ channels by N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide leads to a variety of biochemical and physiological effects. For example, N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide has been shown to reduce the release of insulin from pancreatic beta cells, suggesting that KCNQ channels play a role in regulating insulin secretion. N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide has also been shown to reduce the perception of pain in animal models, suggesting that KCNQ channels may be involved in the processing of pain signals.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide is a potent and selective blocker of KCNQ channels, making it a valuable tool for investigating the role of these channels in various physiological processes. However, N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide has been shown to have off-target effects on other ion channels, which may complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide and KCNQ channels. One area of interest is the role of these channels in the regulation of heart rate and blood pressure, which could have implications for the treatment of cardiovascular disease. Another area of interest is the role of KCNQ channels in the regulation of neuronal excitability, which could have implications for the treatment of neurological disorders such as epilepsy and neuropathic pain. Additionally, further research is needed to fully understand the off-target effects of N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide and to develop more selective blockers of KCNQ channels.

Synthesis Methods

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide involves several steps, starting with the reaction of 5-chloro-2,4-dimethoxyaniline with 2-bromoacetophenone to form the intermediate 5-chloro-2,4-dimethoxyphenyl)-1-phenylethanone. This intermediate is then reacted with 2-aminobenzophenone to form the final product, N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide has been extensively studied in the field of neuroscience, where it has been used as a tool to investigate the role of KCNQ channels in various physiological processes. For example, N-(5-chloro-2,4-dimethoxyphenyl)-1-quinoxalin-2-ylpiperidine-3-carboxamide has been used to study the role of KCNQ channels in regulating the firing of neurons in the hippocampus, a brain region involved in learning and memory.